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Compound of Interest

Compound Name: MK-499 hydrochloride, (+)-

CAS No.: 156619-48-6

Cat. No.: B10773463 Get Quote

Executive Summary
MK-499 (L-735,821) is a potent, high-affinity methanesulfonanilide class III antiarrhythmic

agent. In the context of preclinical safety pharmacology, it serves as the gold-standard positive

control for hERG channel blockade (

current inhibition). Unlike pure hERG blockers that may only prolong the QT interval, MK-499
reliably induces triangulation of the action potential and instability (Short-Term Variability, STV),
culminating in Torsades de Pointes (TdP) in sensitive species like the rabbit and guinea pig.

This guide details the application of MK-499 in the Langendorff isolated heart model to validate

pro-arrhythmic risk assays. It moves beyond simple

measurement, emphasizing beat-to-beat instability (STV) and triangulation as superior
predictors of lethality.

Experimental Configuration: The Langendorff
System
To detect the subtle instabilities induced by MK-499, the physiological stability of the

preparation is paramount.
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Perfusion Mode: Constant Pressure (70–80 mmHg) is preferred over Constant Flow for

arrhythmia studies to mimic physiological coronary autoregulation during tachyarrhythmias.

Thermoregulation: Perfusate must be delivered at 37.0°C ± 0.2°C. Even minor hypothermia (

) prolongs repolarization naturally, confounding MK-499 data.

Electrodes:

MAP (Monophasic Action Potential): Contact pressure electrode (Ag/AgCl) placed on the

left ventricular epicardium. Essential for measuring triangulation.

ECG: Volume conduction ECG (pseudo-Lead II) via bath electrodes.

Perfusate Composition (Modified Krebs-Henseleit)
Standard formulation for Rabbit/Guinea Pig:

NaCl: 118.0 mM

KCl: 4.7 mM (Reduce to 1.5–2.0 mM for "Sensitized TdP Protocols")

CaCl₂: 2.5 mM (Free

~1.25 mM)

MgSO₄: 1.2 mM

NaHCO₃: 25.0 mM

KH₂PO₄: 1.2 mM

Glucose: 11.0 mM

Gas: 95%

/ 5%

(pH 7.4 ± 0.05)
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Compound Preparation: MK-499
MK-499 is highly potent. Accurate low-concentration dosing is critical to avoid immediate VF

(Ventricular Fibrillation) which masks the TdP endpoint.

Stock Solution: Dissolve MK-499 hydrochloride in 100% DMSO to create a 10 mM master

stock.

Stability: Stable at -20°C for 3 months. Avoid repeated freeze-thaw cycles.

Working Solutions: Serial dilution in KHB immediately prior to perfusion.

Target Concentrations: 10 nM, 30 nM, 100 nM, 300 nM.

Vehicle Control: KHB + DMSO (matched to highest concentration, typically 0.01% v/v).

Protocol 1: Dose-Response & Repolarization
Reserve
Objective: Quantify APD prolongation and identify the onset of triangulation without necessarily

inducing arrhythmia.
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Figure 1: Step-by-step perfusion workflow for cumulative dose-response assessment.

Step-by-Step Procedure
Stabilization: Perfuse with drug-free KHB for 30 minutes. Pace the heart at a constant cycle

length (CL) of 300ms (Guinea Pig) or 1000ms (Rabbit).
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Coronary Flow: > 4 mL/min/g (Guinea Pig) or > 20 mL/min (Rabbit).

LVP (Left Ventricular Pressure): > 60 mmHg.

No spontaneous arrhythmias.

Baseline Acquisition: Record 5 minutes of steady-state data.

Drug Application: Switch inflow to MK-499 10 nM. Perfuse for 15 minutes (or until steady

state APD is reached).

Escalation: Proceed sequentially to 100 nM and 1 µM.

Pacing Challenge: At the end of each concentration, perform a "Pause Protocol" (20 beats at

S1, then a 3x pause) to test for Early Afterdepolarizations (EADs).

Protocol 2: Pro-Arrhythmia Provocation (The
"Sensitized" Model)
Objective: Induce Torsades de Pointes (TdP) to validate anti-arrhythmic candidates or study

pro-arrhythmic mechanisms. MK-499 is most effective here when combined with bradycardia or

hypokalemia.

Experimental Logic
MK-499 blocks

.[1] Repolarization reserve is maintained by

. By lowering extracellular potassium (

), we reduce

and

conductance further, making the heart highly susceptible to EADs.

Methodology
Sensitization: Switch perfusate to Low-K⁺ KHB (1.5 mM KCl).
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Bradycardic Pacing: Slow pacing to CL = 2000ms (Rabbit).

MK-499 Infusion: Infuse MK-499 at 30 nM (approx. IC50).

Endpoint: Monitor for R-on-T extrasystoles leading to polymorphic VT (TdP).

Note: If VF occurs immediately, reduce concentration. The goal is self-terminating TdP, not

cardiac arrest.

Data Analysis & Interpretation
Do not rely solely on QT interval. MK-499's risk profile is defined by the quality of

repolarization, not just the duration.

Key Parameters Table
Parameter Definition MK-499 Effect

Physiological
Significance

APD90

Action Potential

Duration at 90%

repolarization

Significant Increase
Delayed repolarization

(Class III effect).

Triangulation Increase

Slowing of phase 3

repolarization; highly

pro-arrhythmic.

STV Short-Term Variability > 2x Baseline

Beat-to-beat

instability; the

strongest predictor of

TdP.

Instability Poincaré plot scatter Scattered
Loss of repolarization

control.

Advanced Analysis: Short-Term Variability (STV)
STV is the "gold standard" metric for MK-499 validation. It quantifies the beat-to-beat oscillation

in repolarization duration.[1][2]
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Formula:

Where

is the duration of the

-th beat, over a sequence of 30 consecutive beats.[3]

Interpretation:

Baseline STV (Rabbit): ~2–4 ms.

MK-499 (Pro-arrhythmic): > 8–10 ms.

Critical Threshold: An STV rise often precedes EADs by several minutes, serving as an early

warning system.

Mechanistic Pathway Diagram
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MK-499 Application
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Figure 2: Mechanistic cascade from IKr blockade to Torsades de Pointes.
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Issue Probable Cause Corrective Action

Run-down of APD Ischemia or Edema

Check CPP (Perfusion

Pressure). Ensure balloon

volume in LV is not occluding

flow.

No TdP with MK-499 High Repolarization Reserve

Switch to "Sensitized" protocol

(Low

or slower pacing).

Incessant VF Drug Overdose
Reduce MK-499 concentration.

Verify stock calculation.

Low Voltage MAP Poor Contact

Adjust micromanipulator

pressure. Ensure epicardium is

moist but not submerged in

bath fluid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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